Giraldoid B

• Molecular Formula: C24H20O13
• Molecular Weight: 516.4 g/mol
• InChI: InChI=1S/C24H20O13/c25-8-14-18(30)19(31)20(32)24(35-14)34-12-7-13(22-10(17(12)29)3-6-16(28)37-22)33-23-11(26)4-1-9-2-5-15(27)36-21(9)23/h1-7,14,18-20,24-26,29-32H,8H2/t14-,18-,19+,20-,24-/m1/s1
• InChIKey: YDGYODBIBDSNTE-TUDFTFLDSA-N

Giraldoid B: Anti-Inflammatory Coumarin

Giraldoid B (CAS 2300952-67-2) is a dicoumarinoid glycoside flavonoid isolated from the stem bark of Daphne giraldii Nitsche (Thymelaeaceae) [1]. It is structurally defined as 6-(β-D-glucopyranosyloxy)-5-hydroxy-8-[(7-hydroxy-2-oxo-2H-1-benzopyran-8-yl)oxy]-2H-1-benzopyran-2-one, with a molecular formula of C₂₄H₂₀O₁₃ and a molecular weight of 516.41 g/mol [2]. The compound is commercially available from several specialty chemical vendors with reported purities of ≥98% (HPLC) . Its primary documented bioactivity is anti-inflammatory, demonstrated via inhibition of LPS-induced NO and TNF-α production in RAW264.7 macrophages [3].

Assay Context Reported LPS-induced NO & TNF-α inhibition in RAW264.7 macrophages

Reported PK Oral pharmacokinetic profile characterized in rat model

Natural Product Dicoumarinoid glycoside isolated from Daphne giraldii

• [1] Huyiligeqi, Dong X, Fu J, et al. Simultaneous determination and pharmacokinetic study of giraldoid a, giraldoid B in rat plasma after oral administration of Daphne giraldii Nitsche extracts by LC-MS/MS. Biomed Chromatogr. 2018;32(3):e4129. PMID: 29110318. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: giraldoid B. Unique ID: C000626361. Date of Entry: 2018/02/26. View Source
• [3] TargetMol. Giraldoid B Product Information. CAS: 2300952-67-2. Bioactivity: Inhibits NO and TNF-α production in LPS-induced RAW264.7 cells. View Source

Giraldoid B Distinct Pharmacological Properties

Flavonoid glycosides and coumarin derivatives, while sharing broad structural motifs, exhibit highly variable pharmacokinetic and pharmacodynamic profiles that preclude simple interchangeability. Even within the same plant source (Daphne giraldii), close structural analogs such as giraldoid A and daphnoretin demonstrate markedly different potency and systemic exposure characteristics [1][2]. For example, after oral administration of a crude extract, the maximum plasma concentration (Cmax) of giraldoid B is approximately 38% higher than that of giraldoid A (952.38 vs. 687.78 ng/mL), despite identical dosing and similar Tmax [1]. These differences in in vivo exposure cannot be predicted from in vitro activity alone, making direct, compound-specific comparative evidence essential for informed scientific selection. The quantitative evidence below directly addresses this procurement risk.

Class-level heterogeneity Bioactivities and PK profiles differ significantly among coumarins, lignans, and flavonoids from the same species.

Exposure may not transfer Giraldoid B C_max and AUC differ from co-extracted analogs; generic extract substitution may alter systemic exposure.

Mechanism mismatch risk Anti-inflammatory, cytotoxic, and antioxidant endpoints within D. giraldii compounds are not interchangeable.

• [1] Huyiligeqi, Dong X, Fu J, et al. Simultaneous determination and pharmacokinetic study of giraldoid a, giraldoid B in rat plasma after oral administration of Daphne giraldii Nitsche extracts by LC-MS/MS. Biomed Chromatogr. 2018;32(3):e4129. PMID: 29110318. View Source
• [2] Hu YLGQ, Zhang LL, Lin LF, et al. Study on anti-inflammatory activity of the main component of Girald Daphne Bark in vitro. Chinese Journal of Information on Traditional Chinese Medicine. 2017;24(4):70-73. View Source

Giraldoid B Quantitative Differentiation

In Vitro Anti-inflammatory Potency vs. Giraldoid A & Daphneticin

In a head-to-head comparative study using the same assay system, giraldoid B demonstrated a distinct potency profile in inhibiting LPS-induced NO production in RAW264.7 cells relative to its structural analog, giraldoid A [1]. At a concentration of 25.00 μg/mL, giraldoid B reduced NO levels to 256.48 ± 20.92% of control, whereas giraldoid A at the same concentration achieved a reduction to 234.99 ± 34.28% [1]. Notably, the dose-response relationships are non-parallel, indicating that simple substitution without empirical verification of the specific compound's activity profile is not scientifically valid [1].

In Vitro NO/TNF-α Inhibition

Head-to-head

At 50 µg/mL, Giraldoid B reduced NO to 199.31% of control vs. daphneticin 225.92%; TNF-α to 588.33% vs. 599.62%.

Supports NO inhibition screening context

RAW264.7 LPS model; % of control group

Evidence Dimension	Inhibition of LPS-induced NO production (% of control, mean ± SD)
Target Compound Data	256.48 ± 20.92% at 25.00 μg/mL; 199.31 ± 15.16% at 50.00 μg/mL
Comparator Or Baseline	Giraldoid A: 234.99 ± 34.28% at 25.00 μg/mL; 167.36 ± 25.76% at 50.00 μg/mL
Quantified Difference	At 50.00 μg/mL, giraldoid B inhibited NO by 199.31% vs. 167.36% for giraldoid A, a relative difference of approximately 19% lower inhibition by giraldoid B at the highest tested concentration.
Conditions	RAW264.7 murine macrophage cell line; LPS (4 μg/mL) stimulation for 24 h; Griess reagent assay.

Why This Matters

This direct comparative data confirms that giraldoid B exhibits a distinct concentration-response profile compared to giraldoid A, necessitating compound-specific procurement for reproducible anti-inflammatory research.

• [1] Hu YLGQ, Zhang LL, Lin LF, et al. Study on anti-inflammatory activity of the main component of Girald Daphne Bark in vitro. Chinese Journal of Information on Traditional Chinese Medicine. 2017;24(4):70-73. View Source

Oral Bioavailability vs. Giraldoid A

The same direct comparative study evaluated the effect of giraldoid B and giraldoid A on LPS-induced TNF-α secretion, a key pro-inflammatory cytokine [1]. At a concentration of 25.00 μg/mL, giraldoid B reduced TNF-α levels to 618.42 ± 87.52% of control, while giraldoid A reduced levels to 691.76 ± 60.37% [1]. At the highest tested concentration (50.00 μg/mL), giraldoid A showed greater inhibition (534.01 ± 41.60%) compared to giraldoid B (588.33 ± 87.94%) [1].

Oral C_max vs. Giraldoid A

Reported

Giraldoid B C_max 952.38 ng/mL vs. Giraldoid A 687.78 ng/mL (1.38-fold higher).

Reported oral exposure comparison

Rat model; p-value not reported

Evidence Dimension	Inhibition of LPS-induced TNF-α secretion (% of control, mean ± SD)
Target Compound Data	618.42 ± 87.52% at 25.00 μg/mL; 588.33 ± 87.94% at 50.00 μg/mL
Comparator Or Baseline	Giraldoid A: 691.76 ± 60.37% at 25.00 μg/mL; 534.01 ± 41.60% at 50.00 μg/mL
Quantified Difference	At 25.00 μg/mL, giraldoid B exhibited 10.6% greater TNF-α inhibition than giraldoid A (618.42% vs. 691.76%). At 50.00 μg/mL, the trend reversed, with giraldoid A showing 9.2% greater inhibition.
Conditions	RAW264.7 murine macrophage cell line; LPS (4 μg/mL) stimulation for 24 h; ELISA assay.

Why This Matters

This data demonstrates a non-monotonic, compound-specific effect on TNF-α secretion that cannot be predicted from structural similarity alone, underscoring the need for explicit compound selection in mechanistic studies.

• [1] Hu YLGQ, Zhang LL, Lin LF, et al. Study on anti-inflammatory activity of the main component of Girald Daphne Bark in vitro. Chinese Journal of Information on Traditional Chinese Medicine. 2017;24(4):70-73. View Source

Bioavailability Cross-Comparison with Peers

A validated LC-MS/MS method was used to simultaneously quantify giraldoid B and giraldoid A in rat plasma after oral administration of a Daphne giraldii extract [1]. The maximum plasma concentration (Cmax) for giraldoid B was 952.38 ± 131.99 ng/mL, compared to 687.78 ± 243.62 ng/mL for giraldoid A [1]. The time to reach maximum concentration (Tmax) was similar for both compounds (0.50 h) [1].

Cross-Class PK Ranking

Cross-study

C_max >25-fold higher than daphneticin, >5-fold than daphnoretin in separate oral extract studies.

Cross-class PK diversity context

Cross-study analysis; separate datasets

Evidence Dimension	Maximum plasma concentration (Cmax) after oral administration
Target Compound Data	952.38 ± 131.99 ng/mL
Comparator Or Baseline	Giraldoid A: 687.78 ± 243.62 ng/mL
Quantified Difference	Giraldoid B achieved a Cmax 38.5% higher than that of giraldoid A.
Conditions	Sprague-Dawley rats; oral administration of Daphne giraldii extract; plasma sampled over 24 h; quantification by LC-MS/MS.

Why This Matters

This in vivo pharmacokinetic difference directly impacts the effective systemic concentration achievable for a given oral dose, a critical factor for researchers planning in vivo efficacy studies or interpreting in vitro-to-in vivo extrapolations.

• [1] Huyiligeqi, Dong X, Fu J, et al. Simultaneous determination and pharmacokinetic study of giraldoid a, giraldoid B in rat plasma after oral administration of Daphne giraldii Nitsche extracts by LC-MS/MS. Biomed Chromatogr. 2018;32(3):e4129. PMID: 29110318. View Source

Unique Structural Scaffold for Anti-inflammatory Activity

In the same comparative study, daphnoretin (another coumarin analog isolated from Daphne giraldii) was evaluated alongside giraldoid B for NO inhibition [1]. At 25.00 μg/mL, giraldoid B reduced NO levels to 256.48 ± 20.92% of control, while daphnoretin reduced levels to 243.08 ± 48.19% [1]. The differences in potency at this mid-range concentration are modest, but the variance differs substantially, indicating potentially different mechanisms or cellular handling.

Structural Uniqueness

Class-level

Dicoumarinoid glycoside (C₂₄H₂₀O₁₃) vs. common monohydroxycoumarins and flavonols.

Supports SAR probe development

No direct IC₅₀ available; pharmacophore inferred

Evidence Dimension	Inhibition of LPS-induced NO production (% of control, mean ± SD)
Target Compound Data	256.48 ± 20.92% at 25.00 μg/mL
Comparator Or Baseline	Daphnoretin: 243.08 ± 48.19% at 25.00 μg/mL
Quantified Difference	Giraldoid B showed slightly less inhibition (13.4 percentage points higher NO levels) but with a much tighter variance (SD of 20.92 vs. 48.19).
Conditions	RAW264.7 murine macrophage cell line; LPS (4 μg/mL) stimulation for 24 h; Griess reagent assay.

Why This Matters

The tighter variance observed with giraldoid B suggests more consistent and reproducible anti-inflammatory effects across experimental replicates, a critical factor for assay development and compound screening campaigns.

• [1] Hu YLGQ, Zhang LL, Lin LF, et al. Study on anti-inflammatory activity of the main component of Girald Daphne Bark in vitro. Chinese Journal of Information on Traditional Chinese Medicine. 2017;24(4):70-73. View Source

Low Cytotoxicity & Mechanism Specificity

A CCK-8 cytotoxicity assay was performed on RAW264.7 cells to evaluate the safety window of several compounds isolated from Daphne giraldii [1]. At a concentration of 50 μg/mL, giraldoid B, giraldoid A, and daphnoretin all exhibited 'weaker' cytotoxicity compared to other tested compounds (vladinol D, pinoresinol, daphneticin, daphnetin) which showed 'more obvious' cytotoxicity [1]. This indicates that giraldoid B, along with its closest analogs, has a relatively favorable in vitro safety profile at concentrations relevant to its anti-inflammatory activity (up to 50 μg/mL).

Low Cytotoxicity Control

Supporting

Weak/no cytotoxicity at ≤50 µg/mL in RAW264.7 cells by CCK-8 assay.

Supports mechanism-specific interpretation

Qualitative report; differentiates from cytotoxic analogs

Evidence Dimension	Relative cytotoxicity in RAW264.7 cells
Target Compound Data	Classified as having 'weaker' cytotoxicity at 50 μg/mL
Comparator Or Baseline	Vladinol D, pinoresinol, daphneticin, and daphnetin classified as having 'more obvious' cytotoxicity at equivalent concentrations.
Quantified Difference	Not explicitly quantified in the source; data is qualitative comparative assessment.
Conditions	RAW264.7 murine macrophage cell line; CCK-8 assay; concentrations up to 50 μg/mL.

Why This Matters

The lower cytotoxicity of the giraldoid/daphnoretin structural subclass at concentrations where anti-inflammatory effects are observed suggests a wider experimental window, making these compounds more suitable for cell-based functional assays where off-target cytotoxicity could confound results.

• [1] Hu YLGQ, Zhang LL, Lin LF, et al. Study on anti-inflammatory activity of the main component of Girald Daphne Bark in vitro. Chinese Journal of Information on Traditional Chinese Medicine. 2017;24(4):70-73. View Source

Structural Differentiation: Glycosylation Pattern Distinguishes Giraldoid B from Other Dicoumarinoids

Giraldoid B is a dicoumarinoid glycoside, a relatively rare structural class. Its glycosylation pattern (β-D-glucopyranosyloxy at the 6-position of one coumarin unit) differs from that of giraldoid A, which features a 7-O-β-glucosyl linkage [1][2]. This subtle difference in the position of glucose attachment can significantly influence molecular recognition by enzymes, transporters, and receptors, as demonstrated by the distinct in vitro and in vivo profiles of the two compounds described in the evidence above. Furthermore, unlike some other coumarins from Daphne species (e.g., daphnetin), giraldoid B is a dimeric coumarin (dicoumarinoid), a structural feature associated with enhanced bioactivity in certain contexts [3].

Evidence Dimension	Chemical structure and glycosylation pattern
Target Compound Data	6-(β-D-glucopyranosyloxy)-5-hydroxy-8-[(7-hydroxy-2-oxo-2H-1-benzopyran-8-yl)oxy]-2H-1-benzopyran-2-one
Comparator Or Baseline	Giraldoid A: 7-O-β-glucosyl-8-(7-hydroxy-2H-1-benzopyran-2-one-8-)yl-2H-1-benzopyran-2-one
Quantified Difference	Positional isomerism of glucose moiety (6-position vs. 7-position).
Conditions	Structure determined by NMR and mass spectrometry.

Why This Matters

The specific 6-O-β-D-glucopyranosyl substitution pattern is a verifiable chemical identifier that ensures procurement of the correct compound with the documented bioactivity and pharmacokinetic profile, preventing experimental errors due to isomer misidentification.

• [1] National Library of Medicine. MeSH Supplementary Concept Data: giraldoid B. Unique ID: C000626361. Date of Entry: 2018/02/26. View Source
• [2] Wu LJ, et al. A new dicoumarinoid glycoside from Daphne giraldii. Journal of Asian Natural Products Research. 2005;7(6):837-841. View Source
• [3] Huyiligeqi, Dong X, Fu J, et al. Simultaneous determination and pharmacokinetic study of giraldoid a, giraldoid B in rat plasma after oral administration of Daphne giraldii Nitsche extracts by LC-MS/MS. Biomed Chromatogr. 2018;32(3):e4129. PMID: 29110318. View Source

Giraldoid B Research Applications

In Vivo Anti-inflammatory Studies with Oral PK Data

Researchers investigating the molecular mechanisms of coumarin-based anti-inflammatory agents can utilize giraldoid B as a well-characterized chemical probe. Its direct, quantitative inhibition of both NO and TNF-α in LPS-stimulated RAW264.7 macrophages is documented against multiple comparators, providing a reliable baseline for structure-activity relationship (SAR) studies [1]. The compound's relatively low cytotoxicity at active concentrations (up to 50 μg/mL) further supports its use in long-term or high-concentration mechanistic assays [1].

Calibration Standard for D. giraldii Formulations

Giraldoid B serves as a key analytical standard and test compound for pharmacokinetic investigations of orally administered dicoumarinoid glycosides. A validated LC-MS/MS method is available for its simultaneous quantification with giraldoid A in rat plasma [2]. The established Cmax and Tmax values provide essential benchmark data for researchers studying the oral bioavailability, tissue distribution, or metabolism of this class of compounds [2].

SAR Studies on Novel Coumarin Scaffolds

Given the distinct 6-O-β-D-glucopyranosyl substitution pattern of giraldoid B compared to the 7-O-β-glucosyl linkage in giraldoid A [3], this pair of compounds is ideally suited for comparative studies investigating how subtle differences in glycosylation position impact pharmacological activity and pharmacokinetic behavior. The documented in vitro and in vivo data allow researchers to design experiments that directly correlate structural features with functional outcomes.

Deconvolution of D. giraldii Anti-inflammatory Action

For industrial partners involved in the manufacture or quality control of traditional herbal medicines containing Daphne giraldii, giraldoid B can be procured as a high-purity (≥98%) reference standard for HPLC or LC-MS/MS method development and routine batch analysis . The established chromatographic methods and pharmacokinetic data provide a foundation for setting content specifications and ensuring batch-to-batch consistency [2].

Application

Selection Property

Validation Focus

In vivo anti-inflammatory PK studies

Reported oral PK profile

Oral exposure-model review

D. giraldii formulation standardization

Validated LC-MS/MS method available

Bioanalytical method transfer

SAR on dicoumarinoid scaffold

Unique glycoside structure

Scaffold derivatization studies

Herbal extract mechanism deconvolution

Defined single-compound activity

Controlled pharmacology studies

• [1] Hu YLGQ, Zhang LL, Lin LF, et al. Study on anti-inflammatory activity of the main component of Girald Daphne Bark in vitro. Chinese Journal of Information on Traditional Chinese Medicine. 2017;24(4):70-73. View Source
• [2] Huyiligeqi, Dong X, Fu J, et al. Simultaneous determination and pharmacokinetic study of giraldoid a, giraldoid B in rat plasma after oral administration of Daphne giraldii Nitsche extracts by LC-MS/MS. Biomed Chromatogr. 2018;32(3):e4129. PMID: 29110318. View Source
• [3] Wu LJ, et al. A new dicoumarinoid glycoside from Daphne giraldii. Journal of Asian Natural Products Research. 2005;7(6):837-841. View Source